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Compound of Interest

Compound Name: LEWATIT TP-214

CAS No.: 109945-55-3

Cat. No.: B1166751

Get Quote

Technical Support Center: LEWATIT® TP-214
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the use of LEWATIT® TP-214. The information provided is designed to

address specific issues that may be encountered during experimentation, with a focus on the

impact of the solution matrix on the resin's performance.

A Note on Functional Groups: While your query mentioned iminodiacetic acid functional

groups, technical literature consistently identifies LEWATIT® TP-214 as a macroporous

chelating resin with thiourea functional groups on a styrene-divinylbenzene matrix.[1] This resin

is particularly effective for the selective removal of mercury and precious metals such as gold,

silver, and platinum group metals.[1][2][3]

Troubleshooting Guide
This section addresses common problems encountered during the application of LEWATIT®

TP-214.
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Problem Possible Cause Recommended Solution

Low Target Metal Uptake

Suboptimal pH: The solution

pH significantly influences the

resin's performance. For

instance, palladium (II)

recovery is more effective at a

lower pH of 4.0 compared to

7.5.[4]

Adjust the pH of the solution to

the optimal range for the target

metal. For palladium, a pH of

4.0 is recommended.[4]

Presence of Competing Ions:

The resin has a high affinity for

various cations, which can

compete with the target metal

for binding sites. The general

order of affinity for cations in

neutral solutions is: Hg²⁺ > Ag⁺

> Au⁺/³⁺ > Pt²⁺/⁴⁺ > Cu²⁺ >

Pb²⁺/⁴⁺ > Bi²⁺ > Sn²⁺ > Zn²⁺ >

Cd²⁺ > Ni²⁺.[1]

Consider a pre-treatment step

to remove ions with higher

affinity than the target metal if

they are present in high

concentrations.

Insufficient Contact Time: The

adsorption of metal ions onto

the resin is a time-dependent

process.

Increase the contact time

between the solution and the

resin. For example, at 60°C

and pH 4.0, nearly 100%

palladium recovery was

achieved after 40 minutes.[4]

Low Temperature: Adsorption

can be an endothermic

process, meaning higher

temperatures can improve

performance.

Increase the temperature of

the solution. For palladium

recovery, increasing the

temperature from 25°C to 60°C

significantly enhanced the

recovery percentage.[4]

Column Clogging or Slow Flow

Rate

Presence of Suspended

Solids: Particulate matter in

the feed solution can clog the

resin bed.

Filter the solution prior to

introducing it to the resin

column.
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Resin Bed Compaction:

Improper packing or high flow

rates can lead to bed

compaction.

Backwash the resin bed to

reclassify the particles. Ensure

the operating flow rate is within

the recommended range.

Inconsistent Results

Variable Feed Composition:

Fluctuations in the pH,

temperature, or concentration

of competing ions in the feed

solution will affect resin

performance.

Ensure consistent pre-

treatment of the feed solution

to maintain a stable matrix.

Resin Fouling: Organic matter

or precipitated salts can foul

the resin, reducing its

efficiency.

Implement a pre-treatment

step to remove potential

foulants from the solution.

Frequently Asked Questions (FAQs)
Q1: What is the primary application of LEWATIT® TP-214?

A1: LEWATIT® TP-214 is a chelating ion exchange resin with thiourea functional groups,

primarily designed for the selective removal of mercury and precious metals, including gold,

silver, and platinum group metals, from aqueous and organic solutions.[1][2][3] It is also used in

hydrometallurgical processes for metal recovery and purification.[1]

Q2: How does pH affect the performance of LEWATIT® TP-214?

A2: The solution pH is a critical parameter influencing the resin's performance. For the recovery

of palladium (II), for example, LEWATIT® TP-214 shows significantly better performance at a

lower pH of 4.0 compared to a more neutral pH of 7.5.[4] At pH 4.0 and 60°C, almost 100%

recovery of Pd(II) was achieved in 40 minutes, while at pH 7.5, it took 180 minutes to reach

95% recovery.[4]

Q3: Can LEWATIT® TP-214 be regenerated?
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A3: Regeneration of LEWATIT® TP-214 using common regenerant solutions is generally not

effective.[1] For the recovery of precious metals, incineration of the resin is the recommended

procedure.[1]

Q4: What is the kinetic model that best describes the adsorption process on LEWATIT® TP-

214?

A4: The adsorption kinetics of metal ions onto LEWATIT® TP-214 are often well-described by

the pseudo-second-order model.[4][5] This suggests that the rate-limiting step may be

chemisorption involving valence forces through sharing or exchange of electrons between the

adsorbent and the metal ion.

Q5: How does the presence of other metal ions in the solution affect the uptake of the target

metal?

A5: LEWATIT® TP-214 has a selective affinity for various metal ions. If the solution contains

multiple types of cations, they will compete for the active sites on the resin. The resin exhibits a

high selectivity for mercury, silver, gold, and platinum group metals over base metals like zinc,

copper, and nickel.[1][6]

Experimental Protocols
Protocol 1: Batch Experiment for Determining Palladium
(II) Recovery
This protocol is based on studies investigating the recovery of palladium from plating solutions.

[4]

Objective: To determine the percentage recovery of Pd(II) from an aqueous solution using

LEWATIT® TP-214 under varying conditions of pH, temperature, and time.

Materials:

LEWATIT® TP-214 resin

Stock solution of 60 ppm Pd(II)

Hydrochloric acid and sodium hydroxide for pH adjustment
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Glass boiling flasks (250 mL)

Water bath with temperature control

Magnetic stirrer

Filtering paper

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma (ICP) for Pd(II)

concentration analysis

Procedure:

Preparation of Solutions: Prepare two sets of 60 ppm Pd(II) solutions. Adjust the pH of one

set to 4.0 and the other to 7.5 using HCl or NaOH.

Experimental Setup: For each experimental run, add a specific amount of LEWATIT® TP-

214 resin (e.g., 400 mg) to a 250 mL glass boiling flask containing a known volume of the

prepared Pd(II) solution.

Adsorption Process: Place the flask in a water bath set to the desired temperature (e.g.,

25°C, 40°C, 50°C, or 60°C). Begin stirring at a constant rate (e.g., 100 rpm).

Sampling: At predetermined time intervals (e.g., 15, 30, 45, 60, 90, 120, 180 minutes),

withdraw a small aliquot (e.g., 2 mL) of the solution.

Sample Analysis: Filter the collected aliquots to remove any resin particles. Analyze the

filtrate for the final Pd(II) concentration using AAS or ICP.

Calculation of Recovery Percentage: Calculate the Pd(II) recovery percentage using the

following equation: Recovery (%) = (([Pd]₀ - [Pd]t) / [Pd]₀) * 100 Where [Pd]₀ is the initial

palladium concentration and [Pd]t is the palladium concentration at time t.

Data Presentation
Table 1: Effect of pH and Temperature on Palladium (II)
Recovery Efficiency
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Temperature (°C) pH Contact Time (min) Pd(II) Recovery (%)

60 4.0 40 ~100

60 7.5 180 95

40 4.0 180 ~100

50 4.0 120 100

50 7.5 120 70

Data synthesized from studies on Pd(II) recovery.[4]

Table 2: Kinetic Parameters for Pd(II) Adsorption on
LEWATIT® TP-214

pH
Activation Energy (Ea)
(kJ/mol)

Adsorption Mechanism

4.0 17.73
Mixed (diffusion and chemical

reaction controlled)

7.5 15.62
Mixed (diffusion and chemical

reaction controlled)

Data from a study on the kinetics of Pd(II) recovery.[4]
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Caption: Experimental workflow for determining palladium recovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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